N-[4-(cyanomethyl)phenyl]-2-(2-methoxyphenoxy)propanamide

• IUPAC Name: N-[4-(cyanomethyl)phenyl]-2-(2-methoxyphenoxy)propanamide
• InChI: InChI=1S/C18H18N2O3/c1-13(23-17-6-4-3-5-16(17)22-2)18(21)20-15-9-7-14(8-10-15)11-12-19/h3-10,13H,11H2,1-2H3,(H,20,21)
• InChI Key: KGTPAQXXSPTSPL-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)NC1=CC=C(C=C1)CC#N)OC2=CC=CC=C2OC
• Molecular Formula: C18H18N2O3
• Molecular Weight: 310.3 g/mol

Description

N-[4-(cyanomethyl)phenyl]-2-(2-methoxyphenoxy)propanamide is an organic compound with a complex structure that includes a cyanomethyl group, a phenyl ring, and a methoxyphenoxy group attached to a propanamide backbone

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[4-(cyanomethyl)phenyl]-2-(2-methoxyphenoxy)propanamide typically involves multiple steps. One common method includes the following steps:

Formation of the cyanomethyl group: This can be achieved by reacting a suitable precursor with cyanide ions under basic conditions.

Attachment of the phenyl ring: The phenyl ring can be introduced through a Friedel-Crafts acylation reaction.

Introduction of the methoxyphenoxy group: This step involves the reaction of a phenol derivative with a suitable alkylating agent.

Formation of the propanamide backbone: This can be done by reacting the intermediate with an appropriate amine under amide formation conditions.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but optimized for large-scale production. This includes the use of continuous flow reactors, high-throughput screening for optimal reaction conditions, and the use of catalysts to increase yield and reduce reaction times.

Chemical Reactions Analysis

Types of Reactions

N-[4-(cyanomethyl)phenyl]-2-(2-methoxyphenoxy)propanamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using strong oxidizing agents to form corresponding oxides.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride to form reduced derivatives.

Substitution: The compound can undergo nucleophilic substitution reactions, especially at the cyanomethyl and methoxyphenoxy groups.

Common Reagents and Conditions

Oxidation: Potassium permanganate or chromium trioxide in acidic conditions.

Reduction: Lithium aluminum hydride or sodium borohydride in anhydrous conditions.

Substitution: Nucleophiles such as amines or thiols under basic or acidic conditions.

Major Products

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of alcohols or amines.

Substitution: Formation of substituted amides or ethers.

Scientific Research Applications

N-[4-(cyanomethyl)phenyl]-2-(2-methoxyphenoxy)propanamide has several scientific research applications:

Medicinal Chemistry: It is studied for its potential as a pharmacophore in drug design, particularly for its interactions with biological targets.

Organic Synthesis: Used as an intermediate in the synthesis of more complex organic molecules.

Material Science: Investigated for its potential use in the development of new materials with specific properties.

Mechanism of Action

The mechanism of action of N-[4-(cyanomethyl)phenyl]-2-(2-methoxyphenoxy)propanamide involves its interaction with specific molecular targets. The cyanomethyl group can act as a nucleophile, while the methoxyphenoxy group can participate in hydrogen bonding and π-π interactions. These interactions can modulate the activity of enzymes or receptors, leading to various biological effects.

Comparison with Similar Compounds

Similar Compounds

• N-[4-(cyanomethyl)phenyl]-2-fluorobenzamide
• N-[4-(cyanomethyl)phenyl]-2-chlorobenzamide
• N-[4-(cyanomethyl)phenyl]-2-bromobenzamide

Uniqueness

N-[4-(cyanomethyl)phenyl]-2-(2-methoxyphenoxy)propanamide is unique due to the presence of the methoxyphenoxy group, which can enhance its solubility and reactivity compared to similar compounds. This makes it a valuable compound for specific applications in medicinal chemistry and material science.